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Compound of Interest

Compound Name:

(E)-O-(3-

Chloroallyl)hydroxylamine

hydrochloride

Cat. No.: B150716 Get Quote

An In-depth Technical Guide to (E)-O-(3-Chloroallyl)hydroxylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride is a chemical compound with applications

in organic synthesis. This technical guide provides a comprehensive overview of its chemical

and physical properties, synthesis, and safety information, tailored for professionals in research

and development. The hydrochloride salt form enhances the stability of the parent compound,

(E)-O-(3-Chloroallyl)hydroxylamine, facilitating its use as a reagent.

Chemical and Physical Properties
(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride is a white powder.[1] The following tables

summarize its key identifiers and physicochemical properties.

Table 1: Compound Identification
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Identifier Value

CAS Number 96992-71-1

IUPAC Name
(1E)-3-(aminooxy)-1-chloro-1-propene

hydrochloride

Synonyms

(E)-O-(3-Chloro-2-propenyl)hydroxylamine

hydrochloride, (3-trans-Chloroallyl)oxyamine

hydrochloride[1]

Molecular Formula C₃H₇Cl₂NO[1][2]

SMILES C(/C=C/Cl)ON.Cl[3]

InChI Key GZDAGPDHXQKVHK-TYYBGVCCSA-N[3]

Table 2: Physicochemical Properties
Property Value

Molecular Weight 144.00 g/mol [1][3]

Appearance White powder[1]

Melting Point
180°C[1]; 164-165°C (recrystallized: 182-183°C)

[4]

Boiling Point 170°C at 760 mmHg[1]

Density 1.295 g/cm³[1]

Flash Point 56.6°C[1]

Purity ≥95%

Storage Temperature Ambient

Synthesis and Experimental Protocols
The synthesis of (E)-O-(3-Chloroallyl)hydroxylamine hydrochloride typically involves the

reaction of trans-1,3-dichloropropene with a hydroxylamine derivative, followed by hydrolysis.

[4][5]
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Experimental Protocol for Synthesis
A documented method for the preparation of O-(trans-chloroallyl)hydroxylamine hydrochloride

involves a multi-step process.[4] Initially, ethyl acetroximate is formed. This intermediate is then

O-alkylated using trans-1,3-dichloropropene in the presence of sodium hydroxide. The resulting

ethyl O-(trans-chloroallyl)acethydroximate is subsequently hydrolyzed with dilute hydrochloric

acid to yield the final product.[4] The aqueous phase containing the hydrochloride salt is then

separated and can be concentrated to isolate the compound.[4]

Another general approach describes the reaction of trans-1,3-dichloropropene directly with

hydroxylamine, catalyzed by an acid like hydrochloric acid, at temperatures ranging from 20°C

to 75°C.[5] The product is then extracted and purified as the hydrochloride salt.[5]
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Synthesis Workflow for (E)-O-(3-Chloroallyl)hydroxylamine Hydrochloride

Step 1: O-Alkylation

Step 2: Hydrolysis

Step 3: Isolation

Ethyl Acetroximate
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(50-80°C)

trans-1,3-Dichloropropene Sodium Hydroxide
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(20-45°C)

Aqueous Phase containing Product
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Aqueous Phase

Evaporation & Drying
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Hydrochloride

Isolates
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Caption: Synthesis workflow based on patent EP0440582A1.[4]
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Applications in Synthesis
The parent compound, (E)-O-(3-Chloroallyl)hydroxylamine, is utilized as a reagent in the

synthesis of more complex molecules.[5] It is particularly noted for its use in preparing 5-

(dioxabicyclohept-6-yl)cyclohexenone oxime ethers, which have applications as herbicides and

plant growth regulators.[6] In the pharmaceutical sector, it is explored for its potential in

developing novel antimicrobial agents.[5]

Safety and Handling
(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride is classified as an irritant. The safety data

for hydroxylamine hydrochloride, a related compound, indicates it is toxic if swallowed, harmful

in contact with skin, and can cause serious eye irritation.[2][7] It is also sensitive to moisture

and air.[7][8]

Recommended Safety Precautions:
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[2]

Handling: Use in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust.

[5][9] Avoid contact with skin and eyes.[2]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[7] While the

hydrochloride salt is stable at ambient temperatures, the free base requires storage in a

freezer under an inert atmosphere.[5][10]

Fire Safety: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for

extinguishing fires.[2] Note that heating hydroxylamine compounds may pose an explosion

risk.[8][11]

First Aid: In case of contact, flush the affected area with plenty of water. If inhaled, move to

fresh air. If swallowed, rinse the mouth with water and seek immediate medical attention.[2]

Always consult the Safety Data Sheet (SDS) before handling.[2]

Conclusion
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(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride is a valuable reagent in synthetic

chemistry, particularly for applications in the agricultural and pharmaceutical industries. Its well-

defined properties and synthesis routes allow for its effective use in the development of new

chemical entities. Proper handling and adherence to safety protocols are essential when

working with this compound due to its potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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